Cas no 1822848-83-8 (benzyl 6-(trifluoroMethoxy)nicotinate)

• Product Name: benzyl 6-(trifluoroMethoxy)nicotinate
• CAS No: 1822848-83-8
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 5172243
• PubChem ID: 132839297
• Update Time: 2025-06-30

benzyl 6-(trifluoroMethoxy)nicotinate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-(trifluoroMethoxy)nicotinate
• 1822848-83-8
• WLZ3157

• Inchi： 1S/C14H10F3NO3/c15-14(16,17)21-12-7-6-11(8-18-12)13(19)20-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： ZUCXTHLUOZOWLE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C=N1)C(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 297.06127767g/mol
• Monoisotopic Mass: 297.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48.4Ų

Additional information on benzyl 6-(trifluoroMethoxy)nicotinate

Benzyl 6-(Trifluoromethoxy)Nicotinate: A Comprehensive Overview

Benzyl 6-(trifluoromethoxy)nicotinate, also known by its CAS number 1822848-83-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinic acid, a key component in the synthesis of various bioactive molecules. The presence of the trifluoromethoxy group at the 6-position of the nicotinate ring introduces unique electronic and steric properties, making it a valuable substrate for further chemical modifications and applications.

The structure of benzyl 6-(trifluoromethoxy)nicotinate consists of a benzyl group attached to the nicotinate moiety, which itself bears a trifluoromethoxy substituent. This combination not only enhances the compound's stability but also contributes to its potential as a precursor in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the context of receptor targeting and drug delivery systems.

One of the most promising applications of benzyl 6-(triffluoromethoxy)nicotinate lies in its ability to serve as a building block for bioisosteres. These are molecules that share similar physical and chemical properties with existing drugs but differ structurally, potentially offering improved pharmacokinetic profiles. For instance, researchers have explored its use in designing analogs for nicotinic acid receptor agonists, which are critical in treating conditions such as Alzheimer's disease and other neurodegenerative disorders.

In addition to its pharmacological applications, benzyl 6-(trifluoromethoxy)nicotinate has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit favorable charge transport characteristics, making them suitable for applications in flexible electronics and optoelectronic devices.

The synthesis of benzyl 6-(trifluoromethoxy)nicotinate typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling techniques to achieve high yields and selectivity. The incorporation of the trifluoromethoxy group is particularly challenging due to its sensitivity to certain reaction conditions, but recent innovations in catalytic processes have significantly improved the efficiency of this step.

From an environmental standpoint, benzyl 6-(triffluoromethoxy)nicotinate has been evaluated for its biodegradability and eco-toxicological impact. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradation rates, suggesting that it could be managed effectively within industrial waste treatment systems. However, further research is required to fully understand its long-term environmental implications.

In conclusion, benzyl 6-(trifluoromethoxy)nicotinate, with its CAS number 1822848-83-8, represents a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its role as a precursor in drug development, material science, and environmental studies underscores its importance as a subject of ongoing research. As new methodologies and technologies emerge, the potential for this compound to contribute to groundbreaking discoveries continues to grow.